Cas no 900006-79-3 (2-{4-(3-fluoro-4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-methylphenyl)acetamide)

• Product Name: 2-{4-(3-fluoro-4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-methylphenyl)acetamide
• CAS No: 900006-79-3
• MF: C₂₀H₁₈FN₃O₂S
• MW: 383.43922662735
• CID: 5493637
• Update Time: 2025-07-15

2-{4-(3-fluoro-4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[4-(3-fluoro-4-methylphenyl)-3-oxopyrazin-2-yl]sulfanyl-N-(2-methylphenyl)acetamide
• 2-{4-(3-fluoro-4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-methylphenyl)acetamide

• Inchi： 1S/C20H18FN3O2S/c1-13-7-8-15(11-16(13)21)24-10-9-22-19(20(24)26)27-12-18(25)23-17-6-4-3-5-14(17)2/h3-11H,12H2,1-2H3,(H,23,25)
• InChI Key： STMWAZFKAOJBCK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C)(=O)CSC1=NC=CN(C2=CC=C(C)C(F)=C2)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-{4-(3-fluoro-4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-methylphenyl)acetamide

Introduction to 2-{4-(3-fluoro-4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-methylphenyl)acetamide (CAS No. 900006-79-3)

2-{4-(3-fluoro-4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-methylphenyl)acetamide (CAS No. 900006-79-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is characterized by its unique structural features and potential therapeutic applications. The molecule consists of a pyrazine core linked to a thioether group and an acetamide moiety, which collectively contribute to its biological activity and pharmacological properties.

The pyrazine core is a well-known heterocyclic system that is widely studied for its diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the thioether group adds an additional layer of complexity and reactivity to the molecule, potentially enhancing its ability to interact with biological targets. The acetamide moiety, on the other hand, is a common functional group in medicinal chemistry that can influence the solubility, stability, and bioavailability of the compound.

Recent research has focused on the potential therapeutic applications of 2-{4-(3-fluoro-4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-methylphenyl)acetamide. Studies have shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been reported to have potent antioxidant properties, which may contribute to its protective effects against oxidative stress-related diseases.

In the context of cancer research, 2-{4-(3-fluoro-4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-methylphenyl)acetamide has demonstrated promising antiproliferative effects on various cancer cell lines. Mechanistic studies suggest that it may act by inducing apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2. These findings have sparked interest in further exploring the potential of this compound as a novel anticancer agent.

The structural features of 2-{4-(3-fluoro-4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-methylphenyl)acetamide also make it an attractive candidate for drug development. The presence of the fluorine atom in the phenyl ring can enhance the lipophilicity and metabolic stability of the molecule, while the methyl substitution can influence its binding affinity to target proteins. These properties are crucial for optimizing the pharmacokinetic profile of the compound and improving its therapeutic index.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-{4-(3-fluoro-4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-methylphenyl)acetamide in various disease models. Preliminary results have been encouraging, with the compound showing good tolerability and a favorable side-effect profile. However, further studies are needed to fully understand its mechanisms of action and potential clinical applications.

In conclusion, 2-{4-(3-fluoro-4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-methylphenyl)acetamide (CAS No. 900006-79-3) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an important subject of ongoing research in medicinal chemistry and pharmaceutical science. As more data becomes available from clinical trials and preclinical studies, it is likely that this compound will play a significant role in the development of new treatments for various diseases.